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Compound of Interest

Compound Name: H-DL-Phe-OtBu.HCl

Cat. No.: B554973 Get Quote

Technical Guide: DL-Phenylalanine tert-butyl
ester hydrochloride
Audience: Researchers, scientists, and drug development professionals.

Core Chemical Identity
DL-Phenylalanine tert-butyl ester hydrochloride is a racemic mixture of the D- and L-

enantiomers of phenylalanine tert-butyl ester hydrochloride. It is a compound utilized in

chemical synthesis, particularly as an intermediate in the creation of more complex molecules.

The tert-butyl ester group serves as a protecting group for the carboxylic acid functionality of

the phenylalanine amino acid, while the hydrochloride salt enhances the compound's stability

and solubility in certain solvents.

Chemical Data Summary
The following table summarizes the Chemical Abstracts Service (CAS) numbers and common

synonyms for DL-Phenylalanine tert-butyl ester hydrochloride and its individual stereoisomers.

This data is critical for accurate identification and sourcing of the specific compound required

for experimental work.
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Compound Name CAS Number Synonyms

DL-Phenylalanine tert-butyl

ester hydrochloride
75898-47-4[1] DL-Phe-OtBu·HCl[1]

D-Phenylalanine tert-butyl

ester hydrochloride
3403-25-6[2][3]

H-D-Phe-OtBu HCl, R-tert-

butyl 2-amino-3-

phenylpropanoate

hydrochloride, tert-butyl 2R-2-

amino-3-phenylpropanoate

hydrochloride, H-D-Phe-OtBu

hydrochloride, tert-butyl D-

phenylalaninate

hydrochloride[4]

L-Phenylalanine tert-butyl

ester hydrochloride
15100-75-1[5][6]

L-Phe-OtBu HCl, tert-Butyl 3-

phenyl-L-alaninate

hydrochloride, H-Phe-OtBu

HCl, (S)-Phenylalanine tert-

butyl ester hydrochloride[5]

Structural Relationship
The relationship between the racemic mixture and its constituent enantiomers is a fundamental

concept in stereochemistry. The DL- form represents an equimolar mixture of the D- and L-

isomers, which are non-superimposable mirror images of each other.
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Caption: Logical diagram showing the racemic DL-form and its D- and L-enantiomer

components.

Experimental Protocols
The provided search results did not contain specific experimental protocols for the use of DL-

Phenylalanine tert-butyl ester hydrochloride. This compound is typically used as a starting

material or intermediate in multi-step organic syntheses. Researchers should consult relevant

synthetic chemistry literature for detailed experimental procedures tailored to their specific

research objectives.

Applications in Research and Development
DL-Phenylalanine tert-butyl ester hydrochloride and its enantiopure forms are valuable

reagents in several areas:

Peptide Synthesis: The protected amino acid structure is ideal for use in both solid-phase

and solution-phase peptide synthesis.

Pharmaceutical Intermediates: It serves as a key building block in the synthesis of various

pharmaceutical compounds, including potential analgesics and antidepressants.[1]
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Biochemical Research: The compound is used in biochemical assays to study amino acid

interactions and metabolic pathways.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.chemimpex.com/products/12383
https://www.benchchem.com/product/b554973?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/12383
https://www.peptide.com/product/h-d-phe-otbu-hcl-3403-25-6/
https://www.thermofisher.com/order/catalog/product/H63325.06
https://www.fishersci.ca/shop/products/d-phenylalanine-tert-butyl-ester-hydrochloride-98-thermo-scientific/p-7054892
https://aapep.bocsci.com/product/l-phenylalanine-tert-butyl-ester-cas-15100-75-1-10084.html
https://www.scbt.com/p/l-phenylalanine-tert-butyl-ester-hydrochloride-15100-75-1
https://www.benchchem.com/product/b554973#cas-number-and-synonyms-for-dl-phenylalanine-tert-butyl-ester-hydrochloride
https://www.benchchem.com/product/b554973#cas-number-and-synonyms-for-dl-phenylalanine-tert-butyl-ester-hydrochloride
https://www.benchchem.com/product/b554973#cas-number-and-synonyms-for-dl-phenylalanine-tert-butyl-ester-hydrochloride
https://www.benchchem.com/product/b554973#cas-number-and-synonyms-for-dl-phenylalanine-tert-butyl-ester-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b554973?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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